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N-Undecanoylglycine: Foundational Information

The table below summarizes the basic chemical and biological data available for N-Undecanoylglycine.

Property Category Details

| Chemical Structure | IUPAC Name: 2-undecanamidoacetic acid Molecular Formula: C₁₃H₂₅NO₃

SMILES: CCCCCCCCCCC(=O)NCC(O)=O [1] [2] | | Classification | Acylglycine (N-acyl-alpha amino

acid); a conjugate of glycine and undecanoic acid [1] | | Key Biological Functions | - Immune Sensing:

Sensed by intestinal Tuft-2 cells via the vomeronasal receptor Vmn2r26 to initiate antibacterial immunity [3]

Metabolic Marker: Appears in urine and blood in fatty acid oxidation disorders; produced by glycine
N-acyltransferase [1]

Biomarker Potential: Identified as a potential predictive biomarker for treatment efficacy in Kashin-
Beck disease [4] |

Experimental Insight: Immune Signaling Pathway

One study provides a detailed mechanistic pathway for how N-Undecanoylglycine is sensed to trigger an

immune response. The diagram below outlines this signaling cascade and the core experimental finding [3].
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Experimental Workflow Summary [3]:

Key Finding: N-Undecanoylglycine, a bacterial metabolite, is a specific ligand for the vomeronasal
receptor Vmn2r26 on intestinal Tuft-2 cells.

Mechanism: Binding activates a GPCR-PLCγ2-Ca²⁺ signaling axis, leading to:
Production of PGD2, which stimulates goblet cells to enhance mucus secretion and

antibacterial immunity.
Expression of SpiB, a transcription factor driving Tuft-2 cell development and expansion upon

bacterial challenge.
Genetic Model: Studies used Sh2d6 as a signature marker for CD45+ Tuft-2 cells. Depletion of these

cells made models susceptible to bacterial infection, confirming their critical role.

Suggestions for Further Research

To compile the comparison guide you need, I suggest focusing your search on the following areas:

Specialized Databases: Search chemical and pharmacological databases (e.g., PubChem,

ChEMBL, BindingDB) for compounds with similar structures to N-Undecanoylglycine. Look for
bioactivity data, particularly relating to the Vmn2r26 receptor or other immunomodulatory targets.

Literature on Acylglycines: Broaden your search to include the broader family of acylglycines.
Potency data on other medium and long-chain acylglycines may provide a useful comparative

framework.
High-Throughput Screening Studies: Seek out publications from high-throughput or phenotypic

screening campaigns focused on immunomodulation or GPCR signaling, which may have evaluated
libraries that include this compound or its analogs.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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